2-(3-chloro-5-cyclopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Overview
Description
2-(3-Chloro-5-cyclopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, also known as 3-chloro-5-cyclopropylphenyl-2-(tetramethyl-1,3,2-dioxaborolan-4-yl)methanol, is a heterocyclic compound that has been found to have a variety of applications in scientific research. It is a member of the class of compounds known as boron-containing heterocyclic compounds. These compounds are formed by the reaction of an organic compound with a boron atom. In this case, the organic compound is 3-chloro-5-cyclopropylphenylmethanol and the boron atom is tetramethyl-1,3,2-dioxaborolane. The compound has been studied for its potential applications in medicinal chemistry, organic synthesis, and drug discovery.
Mechanism of Action
2-(3-Chloro-5-cyclopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane acts as a ligand for metal complexes, which can be used for the synthesis of biologically active molecules. The boron atom in the compound binds to the metal atom, forming a stable complex. This complex can then be used to synthesize a variety of biologically active molecules.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. Studies have shown that it can act as an inhibitor of enzymes involved in the metabolism of drugs and other substances in the body. It has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
2-(3-Chloro-5-cyclopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a useful building block for the synthesis of organic compounds and is widely used in medicinal chemistry, organic synthesis, and drug discovery. One advantage of using this compound in lab experiments is that it is relatively inexpensive and easy to obtain. Furthermore, it is a stable compound and can be stored for long periods of time without degrading. However, one limitation of using this compound in lab experiments is that it is highly reactive and can react with other compounds, making it difficult to control the reaction conditions.
Future Directions
The potential applications of 2-(3-Chloro-5-cyclopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane are still being explored. Some potential future directions for research include the synthesis of new drugs and other biologically active molecules, the development of new catalysts for organic synthesis, and the study of its potential effects on biochemical and physiological processes. Additionally, further research is needed to better understand the mechanism of action of this compound and to explore its potential uses in other fields such as materials science and nanotechnology.
Synthesis Methods
The synthesis of 2-(3-Chloro-5-cyclopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane can be achieved through a two-step process. In the first step, 2-(3-chloro-5-cyclopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolaneyclopropylphenylmethanol is reacted with tetramethyl-1,3,2-dioxaborolane in the presence of a catalyst. This reaction results in the formation of this compound. The second step involves the purification of the product by recrystallization.
Scientific Research Applications
2-(3-Chloro-5-cyclopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been studied extensively for its potential applications in medicinal chemistry, organic synthesis, and drug discovery. It has been found to be a useful building block for the synthesis of a variety of organic compounds. It has also been used as a ligand for metal complexes, which can be used for the synthesis of biologically active molecules. Furthermore, it has been used as a starting material for the synthesis of a variety of drugs, including antifungal agents and antibiotics.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(3-chloro-5-cyclopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane' involves the reaction of 3-chloro-5-cyclopropylphenylboronic acid with 2,2,4,4-tetramethyl-1,3-dioxolane-4-boronic acid in the presence of a palladium catalyst and a base.", "Starting Materials": [ "3-chloro-5-cyclopropylphenylboronic acid", "2,2,4,4-tetramethyl-1,3-dioxolane-4-boronic acid", "Palladium catalyst", "Base" ], "Reaction": [ "Step 1: Dissolve 3-chloro-5-cyclopropylphenylboronic acid (1.0 equiv) and 2,2,4,4-tetramethyl-1,3-dioxolane-4-boronic acid (1.2 equiv) in a suitable solvent such as toluene or DMF.", "Step 2: Add a palladium catalyst such as PdCl2(PPh3)2 (5 mol%) and a base such as potassium carbonate (2.0 equiv) to the reaction mixture.", "Step 3: Heat the reaction mixture at 100-120°C under an inert atmosphere for 24-48 hours.", "Step 4: Cool the reaction mixture to room temperature and filter off any solids.", "Step 5: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 6: Purify the crude product by column chromatography using a suitable eluent such as hexane/ethyl acetate to obtain the desired product '2-(3-chloro-5-cyclopropylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane'." ] } | |
CAS RN |
2223036-52-8 |
Molecular Formula |
C15H20BClO2 |
Molecular Weight |
278.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
